Cas no 2172471-81-5 (4-{1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid)

• Product Name: 4-{1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid
• CAS No: 2172471-81-5
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 5891335
• PubChem ID: 165551283
• Update Time: 2025-10-30

4-{1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid
• 4-{1-[2-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylformamido}butanoic acid
• EN300-1484547
• 2172471-81-5

• Inchi： 1S/C27H25BrN2O5/c1-30(14-6-11-25(31)32)26(33)22-15-17(12-13-24(22)28)29-27(34)35-16-23-20-9-4-2-7-18(20)19-8-3-5-10-21(19)23/h2-5,7-10,12-13,15,23H,6,11,14,16H2,1H3,(H,29,34)(H,31,32)
• InChI Key： UHBRQCKCPNNEKN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(N(C)CCCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid

Introduction to 4-{1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic Acid (CAS No. 2172471-81-5)

4-{1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid, identified by its CAS number 2172471-81-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents.

The molecular structure of 4-{1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid is characterized by its complex arrangement of functional groups, including a brominated phenyl ring, a fluorenylmethoxycarbonyl (Fmoc) protected amine, and a N-methylformamide moiety. These structural features contribute to its unique chemical properties and biological interactions, which are being explored for various pharmacological applications.

In recent years, there has been a growing interest in the development of small molecule inhibitors that target specific enzymes and receptors involved in disease pathways. The presence of the Fmoc group in this compound suggests potential applications in peptide synthesis and modification, which are critical steps in the development of biologics and peptidomimetics. Additionally, the bromine substituent on the phenyl ring may enhance binding affinity to certain protein targets, making this compound a valuable scaffold for drug discovery.

One of the most compelling aspects of 4-{1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid is its potential as a lead compound for further derivatization. Researchers have been exploring various strategies to optimize its pharmacokinetic properties and biological activity. For instance, modifications to the side chain or the presence of additional functional groups can significantly alter its interaction with biological targets. This flexibility makes it an attractive candidate for structure-based drug design.

The compound's relevance is further underscored by its potential applications in treating inflammatory diseases, cancer, and neurological disorders. Preclinical studies have demonstrated that derivatives of this molecule can modulate key signaling pathways involved in these conditions. For example, the interaction between the Fmoc group and certain enzymes has been shown to inhibit inflammatory responses, while the brominated phenyl ring may enhance binding to receptors overexpressed in tumor cells.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 4-{1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid with target proteins with high accuracy. These computational models have been instrumental in guiding synthetic efforts and optimizing lead compounds for clinical trials. By leveraging machine learning algorithms, scientists can rapidly screen large libraries of derivatives and identify those with enhanced potency and selectivity.

The synthesis of this compound presents several challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce high-purity samples for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions and automated peptide synthesis have been particularly useful in constructing the intricate molecular framework of this compound. These advancements have not only facilitated its production but also opened new avenues for exploring its derivatives.

In conclusion, 4-{1-2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid (CAS No. 2172471-81-5) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.